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Compound of Interest

Compound Name: Isochlortetracycline

Cat. No.: B565029

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of Isochlortetracycline, a metabolite of Chlortetracycline. Adherence to these procedures is
critical to ensure a safe laboratory environment and to minimize the risk of exposure.

Core Safety and Handling Data

A summary of key quantitative and qualitative data for Isochlortetracycline is provided below.
This information is compiled from multiple safety data sheets to ensure a comprehensive

overview.
Property Value Source
Molecular Formula C22H23CIN208 PubChem(1], Santa Cruz

Biotechnology[2]

Molecular Weight 478.88 g/mol Santa Cruz Biotechnology[2]
Appearance Yellow Solid Fisher Scientific[3]
CAS Number 514-53-4 Santa Cruz Biotechnology[2]
Purity >95% Santa Cruz Biotechnology
Primary Hazards Irritant PubChem
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GHS Hazard Classification

Isochlortetracycline is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following warnings:

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H361: Suspected of damaging fertility or the unborn child.
e H401: Toxic to aquatic life.

e H411: Toxic to aquatic life with long lasting effects.

The signal word for Isochlortetracycline is Warning.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling
Isochlortetracycline. The following PPE must be worn at all times in the designated handling

area.
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Protection Type

Equipment Specification

Rationale

Respiratory

NIOSH-approved N95 or

higher-level respirator.

To prevent inhalation of
airborne particles and
aerosols, which can cause

respiratory irritation.

Eye and Face

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Hand

Chemically resistant gloves

(e.g., nitrile).

To prevent skin contact, which
can cause irritation and

potential allergic reactions.

Body

A lab coat or chemical-

resistant apron.

To protect the skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of Isochlortetracycline from receipt to

disposal.

Preparation and Pre-Handling

o Designated Area: All work with Isochlortetracycline must be conducted in a designated

area, such as a chemical fume hood, to control airborne particles.

» Emergency Equipment: Ensure that a calibrated and certified chemical fume hood is used for

all operations. Verify that an eyewash station and safety shower are accessible and

operational.

o Gather Materials: Prepare all necessary equipment and reagents before handling the

chemical to minimize movement and time in the handling area.

 Inspect PPE: Before donning, inspect all personal protective equipment for any signs of

damage or wear.
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Handling the Compound

o Don PPE: Put on all required personal protective equipment as specified in the table above.
» Weighing and Transferring:

o Perform all weighing and transferring of the solid compound within a chemical fume hood
to minimize the generation of dust.

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid. Avoid creating dust
clouds.

e Solution Preparation:
o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o Keep containers covered as much as possible during the process.

Post-Handling and Decontamination

o Clean Up: Decontaminate all surfaces and equipment that may have come into contact with
Isochlortetracycline using an appropriate cleaning agent.

» Doff PPE: Remove personal protective equipment in the correct order to avoid cross-
contamination.

o Gloves
o Face shield and goggles
o Lab coat or apron
o Respirator
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Isochlortetracycline Waste

All waste containing Isochlortetracycline must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/product/b565029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Solid Waste:

o Collect all disposable PPE, contaminated weigh boats, and other solid materials in a
designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

o Collect all solutions containing Isochlortetracycline in a sealed, clearly labeled
hazardous waste container.

o Do not pour any waste containing Isochlortetracycline down the drain.

Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous liquid waste.

o Dispose of the rinsed containers in accordance with institutional and local regulations.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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